cis-3-Hepten-1-ol
Overview
Description
Cis-3-Hepten-1-ol, also known as cis-3-heptanol, is a naturally occurring unsaturated alcohol. It is a volatile, colorless liquid with a pleasant, fruity odor. It is an important intermediate in the synthesis of many compounds, such as pharmaceuticals, fragrances, and flavorings. This compound has a wide range of applications in the food and beverage, cosmetics, and pharmaceutical industries.
Scientific Research Applications
Genetic Basis of Odor Perception
Research has identified a genetic basis for the ability to detect certain flavors and odors, including compounds like cis-3-hexen-1-ol, which is structurally similar to cis-3-Hepten-1-ol. This detection is linked to specific genetic variations, particularly single nucleotide polymorphisms (SNPs) in odorant receptor genes. These findings are crucial for understanding variations in flavor perception and consumption preferences in different individuals (Jaeger et al., 2010), (McRae et al., 2012).
Food Industry Applications
This compound, similar to cis-3-hexen-1-ol, is used in the food industry for its flavor properties. Studies have focused on optimizing the biosynthesis of such flavor compounds, like cis-3-hexen-1-yl acetate, through processes like lipase-catalyzed transesterification. This research is vital for enhancing flavor profiles in various food products (Chiang et al., 2003).
Aroma Impact in Beverages
The role of compounds like cis-3-hexen-1-ol in contributing to the aroma of beverages such as green tea has been explored. Understanding how these compounds affect the overall aroma profile is crucial for the beverage industry, particularly in tailoring flavor profiles to consumer preferences (Nie et al., 2020).
Atmospheric Chemistry
The study of biogenic volatile organic compounds like cis-3-hexen-1-ol, which are structurally similar to this compound, is significant in atmospheric chemistry. These compounds participate in complex chemical reactions in the atmosphere, contributing to the formation of secondary organic aerosols and impacting air quality and climate (Barbosa et al., 2017).
Consumer Preferences and Food Selection
Investigations into how sensitivity to odors like cis-3-hexen-1-ol influences consumer food preferences and selection have been conducted. Understanding the genetic and sensory factors that drive these preferences can inform the development of food products tailored to different consumer groups (Jaeger et al., 2012).
Mechanism of Action
Target of Action
It’s known that similar compounds often interact with olfactory receptors in insects .
Mode of Action
The exact mode of action of cis-3-Hepten-1-ol is not well-documented. It’s likely that the compound interacts with its targets, possibly olfactory receptors, leading to changes in the behavior of the organism. For instance, it may act as an attractant for certain insects .
Biochemical Pathways
Given its potential role as an olfactory attractant, it may influence signal transduction pathways related to olfaction in insects .
Pharmacokinetics
Its physical properties such as boiling point (92 °c/60 mmhg) and density (085 g/mL at 25 °C) suggest that it is a volatile compound, which is consistent with its proposed role as an olfactory attractant .
Result of Action
It’s suggested that the compound may influence the behavior of certain insects by attracting them, possibly due to its interaction with their olfactory receptors .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of this compound. Factors such as temperature, humidity, and the presence of other volatile compounds can affect the volatility and diffusion of this compound in the environment, thereby influencing its efficacy as an olfactory attractant .
Safety and Hazards
Properties
IUPAC Name |
(Z)-hept-3-en-1-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14O/c1-2-3-4-5-6-7-8/h4-5,8H,2-3,6-7H2,1H3/b5-4- |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SDZQUCJFTUULJX-PLNGDYQASA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC=CCCO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC/C=C\CCO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90883743 |
Source
|
| Record name | 3-Hepten-1-ol, (3Z)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90883743 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
114.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1708-81-2 |
Source
|
| Record name | cis-3-Hepten-1-ol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1708-81-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Hepten-1-ol, (3Z)- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001708812 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 3-Hepten-1-ol, (3Z)- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 3-Hepten-1-ol, (3Z)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90883743 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (Z)-hept-3-en-1-ol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.015.422 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 3-HEPTEN-1-OL, (3Z)- | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/LB4D00V63H | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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